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Physicochemical Properties & Preparation
Guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8

Cat. No.: S1953689

Understanding the properties of 3-O-Methylellagic acid is the first step in preventing precipitation.

Property Value | Description

Molecular Formula C15HgOg [1]

Molecular Weight 316.22 g/mol [1]

CAS Number 51768-38-8 [1]

Appearance Solid powder at room temperature [1]
Log P 1.62 [1]

Hydrogen Bond Donors 3[1]

Hydrogen Bond Acceptors 8 [1]

Stock Solution Formulation Data

Supplier-recommended formulations for preparing a 10 mM stock solution are detailed below [1].
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Injection .
. Solvent Composition Notes
Formulation
Formulation 1 10% DMSO - 50% Tween 80 — 850uL Saline Standard for IP/IV/IIM/SC
injection
Formulation 2 10% DMSO - 40% PEG300 — 5% Tween 80 —  Alternative injection
45% Saline formulation
Formulation 3 10% DMSO - 90% Corn QOil Simple oil-based formulation
Oral Formulation 1  Suspension in 0.5% CMC Na Standard for oral

administration

Preparation Notes:

¢ Solvent Priority: The supplier suggests trying DMSO first for stock solution preparation. If
unsuccessful, other solvents like water, ethanol, or DMF can be attempted [1].

e Handling: Use minute amounts of product initially to avoid sample loss during solubility testing [1].

e Storage: Prepared stock solutions can be stored at -80°C for 6 months or -20°C for 1 month. Avoid
repeated freeze-thaw cycles [1].

Troubleshooting Precipitation: A Step-by-Step
Workflow

This workflow outlines a systematic approach to diagnose and resolve precipitation issues.

Key Considerations for Researchers

¢ General Precipitation Causes: Precipitation in biological solutions is often caused by temperature
shifts (e.g., moving a solution from cold to warm environments), water loss through evaporation, or
interactions between media components like calcium salts and metals [2].

e Analytical Context vs. Biological Assays: The characterization of 3-O-Methylellagic acid in plant
extracts often uses UPLC-Q-TOF-MS with methanol-based solvents [3]. While excellent for analytics,
these methods don't always translate directly to biocompatible formulations for cell-based assays.
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e Start Simple: Before moving to complex formulations, ensure you have followed the basic
preparation steps correctly, as oversights in simple procedures are a common source of problems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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acid-stock-solution-precipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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